Cas no 462066-87-1 (3-Amino-6-Methyl-Thieno2,3-BQuinoline-2-Carboxylic Acid)

• Product Name: 3-Amino-6-Methyl-Thieno2,3-BQuinoline-2-Carboxylic Acid
• CAS No: 462066-87-1
• MF: C₁₃H₁₀N₂O₂S
• MW: 258.2973
• CID: 3046017
• Update Time: 2025-10-18

3-Amino-6-Methyl-Thieno2,3-BQuinoline-2-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-methyl-thieno[2,3-b]quinoline-2-carboxylic acid
• Thieno[2,3-b]quinoline-2-carboxylic acid, 3-amino-6-methyl-
• 3-Amino-6-Methyl-Thieno2,3-BQuinoline-2-Carboxylic Acid

• Inchi： InChI=1S/C13H10N2O2S/c1-6-2-3-9-7(4-6)5-8-10(14)11(13(16)17)18-12(8)15-9/h2-5H,14H2,1H3,(H,16,17)
• InChI Key： HPYXUKHYHKOTOF-UHFFFAOYSA-N
• SMILES： CC1=CC2=CC3=C(N=C2C=C1)SC(=C3N)C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.506±0.06 g/cm3(Predicted)
• Boiling Point: 542.3±50.0 °C(Predicted)
• pka: 3.09±0.30(Predicted)

Additional information on 3-Amino-6-Methyl-Thieno2,3-BQuinoline-2-Carboxylic Acid

Recent Advances in the Study of 3-Amino-6-Methyl-Thieno[2,3-b]Quinoline-2-Carboxylic Acid (CAS: 462066-87-1)

3-Amino-6-Methyl-Thieno[2,3-b]Quinoline-2-Carboxylic Acid (CAS: 462066-87-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, pharmacological potential, and recent advancements in its application.

The compound's unique thienoquinoline scaffold makes it a promising candidate for the development of novel bioactive molecules. Recent synthetic approaches have improved the yield and purity of 3-Amino-6-Methyl-Thieno[2,3-b]Quinoline-2-Carboxylic Acid, enabling more detailed studies of its physicochemical properties. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure and purity, ensuring reliable data for subsequent biological evaluations.

Pharmacological studies have revealed that 3-Amino-6-Methyl-Thieno[2,3-b]Quinoline-2-Carboxylic Acid exhibits notable activity against a range of biological targets. In particular, its interaction with specific enzymes and receptors has been investigated, with promising results in vitro. For instance, recent research has demonstrated its inhibitory effects on certain kinases involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its role as a modulator of cellular signaling pathways has been explored, opening new avenues for therapeutic intervention.

In the context of drug development, the compound's pharmacokinetic properties have been a focal point of recent investigations. Studies have assessed its solubility, stability, and bioavailability, which are critical factors for its potential use as a drug candidate. Computational modeling and in vitro assays have provided insights into its metabolic pathways and potential drug-drug interactions, further informing its development. These findings are instrumental in optimizing the compound's formulation and delivery strategies.

Recent collaborations between academic and industrial researchers have accelerated the translation of these findings into practical applications. For example, derivatives of 3-Amino-6-Methyl-Thieno[2,3-b]Quinoline-2-Carboxylic Acid are being evaluated in preclinical models for their efficacy and safety profiles. Early results indicate that these derivatives retain the parent compound's bioactive properties while exhibiting improved pharmacokinetic profiles. Such advancements underscore the compound's potential as a lead structure for the development of new therapeutics.

In conclusion, 3-Amino-6-Methyl-Thieno[2,3-b]Quinoline-2-Carboxylic Acid (CAS: 462066-87-1) represents a versatile and promising molecule in the field of medicinal chemistry. Ongoing research continues to uncover its multifaceted biological activities and therapeutic potential. Future studies are expected to further elucidate its mechanisms of action and explore its applications in treating various diseases, solidifying its role in the next generation of drug discovery efforts.